![molecular formula C13H11ClFN3O4S2 B2717242 2-(4-Chlorophenyl)-7-fluoro-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide CAS No. 1024203-38-0](/img/structure/B2717242.png)
2-(4-Chlorophenyl)-7-fluoro-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-Chlorophenyl)-7-fluoro-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide is a useful research compound. Its molecular formula is C13H11ClFN3O4S2 and its molecular weight is 391.82. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cytotoxic Activity and Anticancer Potential
Research on novel sulfonamide derivatives, including compounds structurally related to 2-(4-Chlorophenyl)-7-fluoro-4,4-dioxo-1,2,3-trihydro-4-thiaquinazoline-6-sulfonamide, has shown promising results in the context of anticancer activity. Specifically, studies have demonstrated the synthesis of sulfonamide derivatives with various moieties that exhibit in vitro anticancer activity against breast and colon cancer cell lines. Among these compounds, certain derivatives have been highlighted for their potent cytotoxic effects against cancer cells, comparable or superior to reference drugs like 5-fluorouracil (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Anti-inflammatory and Analgesic Properties
Further research has explored the anti-inflammatory and analgesic properties of quinazolinone derivatives, including compounds with a structural basis akin to the mentioned sulfonamide. These studies have synthesized derivatives that were screened for potential anti-inflammatory and analgesic activities, suggesting the versatility and therapeutic potential of these compounds in managing pain and inflammation (Farag et al., 2012).
Antiviral Applications
Investigations into the antiviral efficacy of sulfonamide-based compounds have led to the synthesis of derivatives with potential activity against viruses like the tobacco mosaic virus. These studies provide insights into the structural requirements and functional modifications necessary to enhance antiviral properties, expanding the potential therapeutic applications of these compounds (Chen et al., 2010).
Kinetic and Mechanistic Studies
The reactivity and catalytic properties of related compounds have been explored through kinetic and mechanistic studies. Such research has implications for understanding the fundamental chemical properties of these compounds and their potential applications in catalysis and synthetic chemistry. For example, studies on oxorhenium(V) oxazoline complexes offer insights into oxygen atom transfer reactions, highlighting the diverse reactivity and application spectrum of sulfonamide derivatives (Arias, Newlands, & Abu‐Omar, 2001).
properties
IUPAC Name |
3-(4-chlorophenyl)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-7-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClFN3O4S2/c14-8-3-1-7(2-4-8)13-17-10-5-9(15)11(23(16,19)20)6-12(10)24(21,22)18-13/h1-6,13,17-18H,(H2,16,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAYUWDTZXPRAHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2NC3=CC(=C(C=C3S(=O)(=O)N2)S(=O)(=O)N)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClFN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.